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Compound of Interest

Compound Name: 2-(Vinyloxy)ethanol

Cat. No.: B1195950

An In-depth Technical Guide to the Reactivity of
2-(Vinyloxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(Vinyloxy)ethanol, also known as ethylene glycol monovinyl ether (CAS No. 764-48-7), is a
bifunctional organic molecule featuring both a reactive vinyl ether moiety and a primary
hydroxyl group.[1] This unique structure makes it a highly versatile chemical intermediate and
monomer, pivotal in the synthesis of a wide array of polymers, fine chemicals, and specialized
materials.[1] This document provides a comprehensive technical overview of the distinct and
competitive reactivity of its two functional groups, supported by quantitative data, detailed
experimental protocols, and mechanistic diagrams to guide researchers in its effective
application.

Core Physicochemical Properties

2-(Vinyloxy)ethanol is a colorless liquid with a mild ethereal odor.[2] Its amphiphilic nature,
stemming from the hydrophobic vinyl ether group and the hydrophilic hydroxyl group, results in
excellent solubility in water and common organic solvents like ethanol and ether.[2][3] A
summary of its key properties is presented in Table 1.
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Property Value Reference(s)
Molecular Formula CaHsO2 [4115][6]
Molecular Weight 88.11 g/mol [41[7]

CAS Number 764-48-7 [1][4]

Density 0.982 g/mL at 25 °C [2][4]

Boiling Point 143 °C [4]

Flash Point 120 °F (48.9 °C) [4]

Refractive Index (n20/D)

1.436

[2]4]

Vapor Pressure

3.6 £ 0.5 mmHg at 25°C

[2]

pKa

14.20+£0.10

[2](3]

logP

-0.27

[2]

Reactivity of the Vinyl Ether Group

The vinyl ether group is characterized by an electron-rich carbon-carbon double bond due to

the electron-donating resonance effect of the adjacent oxygen atom. This electronic nature

makes it highly susceptible to electrophilic attack and a prime candidate for cationic

polymerization.[8]

Cationic Polymerization

The vinyl ether moiety readily undergoes cationic polymerization to form poly(ethylene glycol

vinyl ether), a water-soluble polymer used in coatings, adhesives, and sealants.[2] The reaction

Is initiated by a carbocation-generating species, which attacks the electron-rich double bond.

This process can be controlled to achieve "living" polymerization, allowing for the synthesis of

well-defined polymer architectures, such as block copolymers, with narrow molecular weight

distributions.[7][9]

Figure 1: Cationic Polymerization of a Vinyl Ether.

Acid-Catalyzed Hydrolysis
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The vinyl ether group is highly sensitive to acidic conditions, undergoing rapid hydrolysis to
yield ethylene glycol and acetaldehyde.[2] The reaction proceeds via a rate-determining
protonation of the (3-carbon of the vinyl group, forming a stabilized carbocation intermediate.[2]
This intermediate is then attacked by water, leading to a hemiacetal which subsequently
decomposes. The compound is significantly more stable under neutral and alkaline conditions.

[2]
Figure 2: Acid-Catalyzed Hydrolysis of 2-(Vinyloxy)ethanol.

Quantitative data reveals a strong pH dependence on the hydrolysis rate, as detailed in Table
2.

Second-Order Rate .
pH Half-life (hours) Reference(s)
Constant (M—'s™?)

1.0 2.97 x 102 0.4 2]

7.0 8.0 x 10-° 1,436 [2]

Other Addition Reactions

The electron-rich double bond can participate in other addition reactions. For instance, it can
undergo asymmetric addition with imines when catalyzed by chiral phosphoric acids and
participate in thiol-ene "click” chemistry reactions, which are valuable for post-polymerization
modification.[2][7]

Reduction

The vinyl group can be selectively reduced through catalytic hydrogenation. Using a metal
catalyst such as palladium, the carbon-carbon double bond is saturated, converting the
vinyloxy group into an ethoxy group, thereby forming 2-ethoxyethanol.[7]

Reactivity of the Hydroxyl Group

The primary hydroxyl group (-OH) in 2-(vinyloxy)ethanol exhibits the typical reactivity of a
primary alcohol, making it a versatile handle for introducing a wide range of functionalities.[7]
[10]
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Oxidation

The primary hydroxyl group can be oxidized to form an aldehyde or, with stronger oxidizing
agents and conditions, a carboxylic acid.[7] Common oxidizing agents for this transformation
include potassium permanganate and chromium trioxide.[7]

Esterification and Acylation

The hydroxyl group readily reacts with carboxylic acids, acyl chlorides, or anhydrides to form
esters. This reaction is fundamental for synthesizing novel monomers. A sustainable approach
involves the use of enzymes, such as Candida antarctica lipase B, to catalyze the acylation,
which can proceed efficiently without side reactions involving the vinyl ether group.[11]

Etherification and Urethane Formation

Further ether linkages can be formed by reacting the hydroxyl group, for example, through
Williamson ether synthesis. Additionally, it reacts with isocyanates to form urethane linkages, a
key reaction in the production of polyurethanes.[7]

Figure 3: General Reaction Pathways of the Hydroxyl Group.

Experimental Protocols
Protocol: Synthesis of 2-(Vinyloxy)ethanol via Vinylation
with Acetylene

This method, based on Reppe chemistry, involves the reaction of ethylene glycol with acetylene
under basic catalysis.[7]

o Materials: 4L reactor, ethylene glycol (2000g), potassium hydroxide (28g) or sodium
hydroxide (1229g), acetylene gas, nitrogen gas, preheater.[8]

e Procedure (KOH catalyst):

o Dissolve 28g of potassium hydroxide in 2000g of ethylene glycol and add the solution to
the 4L reactor.[8]
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o Heat the reactor while purging with nitrogen gas. Subsequently, replace the nitrogen with

acetylene.[8]
o Raise the temperature to 180°C and maintain a pressure of 0 MPaG.[8]
o Control the acetylene flow rate at 240 L/h and run the reaction for 6 days.[8]

o Continuously add preheated ethylene glycol to the reactor to maintain a constant liquid
level.[8]

o The product is continuously carried out of the reactor by the acetylene stream, then
condensed and collected.[8]

o Purify the collected liquid via distillation to obtain 2-(vinyloxy)ethanol with a purity of up to
99.7%.[8]

e Procedure (NaOH catalyst):

o Dissolve 122g of sodium hydroxide in 2000g of ethylene glycol and follow the same initial
setup.[8]

o Raise the temperature to 170°C and maintain a pressure of 0.02 MPaG.[8]

o Control the acetylene flow rate at 300 L/h for 6 days.[8]

Protocol: Palladium-Catalyzed Transetherification

This protocol describes the synthesis of a new functional vinyl ether from an alcohol using ethyl
vinyl ether (EVE) as the vinyl source.[12]

o Materials: Dichloromethane, palladium(ll) acetate, 1,10-phenanthroline, a primary alcohol
(e.g., 2-(hydroxymethyl) furan, 2.00g, 0.02 mol), ethyl vinyl ether (17.30g, 0.24 mol).[12]

o Catalyst Preparation:

o Prepare a catalyst solution by dissolving palladium(ll) acetate (91.00 mg, 4.00 x 10=% mol)
in 2 mL of dichloromethane.[12]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.guidechem.com/question/how-to-prepare-and-apply-2-vin-id144842.html
https://www.guidechem.com/question/how-to-prepare-and-apply-2-vin-id144842.html
https://www.guidechem.com/question/how-to-prepare-and-apply-2-vin-id144842.html
https://www.guidechem.com/question/how-to-prepare-and-apply-2-vin-id144842.html
https://www.guidechem.com/question/how-to-prepare-and-apply-2-vin-id144842.html
https://www.benchchem.com/product/b1195950?utm_src=pdf-body
https://www.guidechem.com/question/how-to-prepare-and-apply-2-vin-id144842.html
https://www.guidechem.com/question/how-to-prepare-and-apply-2-vin-id144842.html
https://www.guidechem.com/question/how-to-prepare-and-apply-2-vin-id144842.html
https://www.guidechem.com/question/how-to-prepare-and-apply-2-vin-id144842.html
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.5802/crchim.138/
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.5802/crchim.138/
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.5802/crchim.138/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Prepare a ligand solution by dissolving 1,10-phenanthroline (110.20 mg, 6.00 x 10~4 mol)
in 2 mL of dichloromethane.[12]

o Add the ligand solution dropwise to the catalyst solution and stir at room temperature for
30 minutes to generate the palladium catalyst in situ.[12]

e Reaction Procedure:

o

Prepare a solution of the alcohol and ethyl vinyl ether in 5 mL of dichloromethane.[12]

[e]

Add this solution to the prepared catalytic solution.[12]

o

Stir the reaction mixture at room temperature for 24 hours.[12]

[¢]

Monitor reaction conversion by tH NMR analysis of an aliquot.[12]

[e]

Purify the product using flash chromatography on silica gel neutralized with triethylamine.
[13]

Figure 4: Experimental Workflow for Transetherification.

A summary of results for this type of reaction is presented in Table 3.

Catalyst

Alcohol ; Conversion Isolated Yield
Loading Reference(s)
Substrate (%) (%)
(Pd(OAc)2)
2-
(Hydroxymethyl) 2% 69 59 [12]
furan
1,2,3-
Trimethoxy-5-
2% 82 75 [12]
(hydroxymethyl)
benzene
Tetraethylene
2% 75 50 [12]
glycol
Isosorbide 2% 50 42 [12]
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Conclusion

2-(Vinyloxy)ethanol possesses a rich and versatile chemistry stemming from its two distinct
functional groups. The vinyl ether group's susceptibility to cationic polymerization and acid-
catalyzed hydrolysis, contrasted with the hydroxyl group's classic alcohol reactivity, allows for a
high degree of synthetic control. By carefully selecting reaction conditions, catalysts, and
reagents, researchers can selectively target one group over the other, enabling the use of 2-
(vinyloxy)ethanol as a foundational building block for advanced polymers, drug intermediates,
and high-performance materials.[1] This guide provides the foundational knowledge and
practical protocols to leverage the unique reactivity of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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